Cas no 1170841-35-6 (1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl-)

1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl-, is a pyrazole derivative with a phenylmethyl and propyl substitution at the 1- and 3-positions, respectively. This compound features a carboxylic acid functional group at the 4-position, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further derivatization, enabling the development of biologically active molecules or coordination complexes. The phenylmethyl and propyl substituents contribute to its lipophilicity, which may influence solubility and binding properties in medicinal chemistry contexts. This compound is particularly useful in the synthesis of heterocyclic compounds and as a building block for agrochemical or pharmaceutical research.
1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl- structure
1170841-35-6 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl-
CAS No:1170841-35-6
MF:C14H16N2O2
MW:244.289043426514
CID:5230850
Update Time:2025-06-08

1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3-propyl-1H-pyrazole-4-carboxylic acid
    • 1-benzyl-3-propylpyrazole-4-carboxylic acid
    • 1-benzyl-3-propyl-1H-pyrazole-4-carboxylicacid
    • Z385474938
    • 1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl-
    • Inchi: 1S/C14H16N2O2/c1-2-6-13-12(14(17)18)10-16(15-13)9-11-7-4-3-5-8-11/h3-5,7-8,10H,2,6,9H2,1H3,(H,17,18)
    • InChI Key: UFZYVWQWNAGYSO-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(CC2C=CC=CC=2)N=C1CCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 277
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 433.3±33.0 °C at 760 mmHg
  • Flash Point: 215.9±25.4 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl- Security Information

1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl- Pricemore >>

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Additional information on 1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl-

Recent Advances in the Study of 1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl- (CAS: 1170841-35-6) and Its Applications in Chemical Biology and Medicine

The compound 1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl- (CAS: 1170841-35-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery and development.

Recent studies have highlighted the versatility of 1H-Pyrazole-4-carboxylic acid derivatives as key scaffolds in medicinal chemistry. The presence of both pyrazole and carboxylic acid functional groups in this compound allows for diverse chemical modifications, making it an attractive candidate for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's potential as a building block for kinase inhibitors, particularly in targeting cancer-related pathways.

In terms of synthetic approaches, researchers have developed more efficient routes to produce 1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl- with improved yields and purity. A recent publication in Organic Process Research & Development (2024) described a novel catalytic system that reduces byproduct formation during the synthesis of this compound, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical applications where high purity is essential.

The biological evaluation of 1H-Pyrazole-4-carboxylic acid derivatives has revealed promising pharmacological properties. Studies conducted in 2023-2024 have shown that modifications of this core structure can lead to compounds with significant anti-inflammatory and analgesic activities. Some derivatives have demonstrated selective inhibition of COX-2 enzymes while showing minimal gastrointestinal toxicity, suggesting potential as next-generation NSAIDs. These findings were recently presented at the American Chemical Society National Meeting (Spring 2024).

Beyond traditional therapeutic areas, research has explored the application of 1170841-35-6 derivatives in targeted drug delivery systems. The compound's ability to form stable complexes with various metal ions has been exploited in the development of novel theranostic agents, as reported in a 2024 Advanced Materials publication. This dual diagnostic and therapeutic capability positions these derivatives as promising candidates for personalized medicine approaches.

In conclusion, the growing body of research on 1H-Pyrazole-4-carboxylic acid, 1-(phenylmethyl)-3-propyl- (1170841-35-6) underscores its importance as a versatile scaffold in medicinal chemistry. Recent advances in synthesis, biological evaluation, and application development have significantly expanded the potential utility of this compound class. Future research directions may focus on further optimizing its pharmacological properties and exploring novel therapeutic indications, particularly in areas of unmet medical need.

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